Cas no 2169618-32-8 (tert-butyl N-(3-cyano-1,1-dioxo-thietan-3-yl)carbamate)

• Product Name: tert-butyl N-(3-cyano-1,1-dioxo-thietan-3-yl)carbamate
• CAS No: 2169618-32-8
• MF: C₉H₁₄N₂O₄S
• MW: 246.283461093903
• CID: 5272415
• Update Time: 2026-03-09

tert-butyl N-(3-cyano-1,1-dioxo-thietan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(3-cyano-1,1-dioxido-3-thietanyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(3-cyano-1,1-dioxo-thietan-3-yl)carbamate

• Inchi： 1S/C9H14N2O4S/c1-8(2,3)15-7(12)11-9(4-10)5-16(13,14)6-9/h5-6H2,1-3H3,(H,11,12)
• InChI Key： PATHLXOFKAJMEA-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1(C#N)CS(=O)(=O)C1

Additional information on tert-butyl N-(3-cyano-1,1-dioxo-thietan-3-yl)carbamate

Research Brief on tert-butyl N-(3-cyano-1,1-dioxo-thietan-3-yl)carbamate (CAS: 2169618-32-8): Recent Advances and Applications

The compound tert-butyl N-(3-cyano-1,1-dioxo-thietan-3-yl)carbamate (CAS: 2169618-32-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thietane-1,1-dioxide scaffold and cyano functionality, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies highlight its potential in drug discovery, particularly in the development of protease inhibitors and anti-inflammatory agents. The structural features of this compound, including the tert-butyl carbamate protecting group, make it a valuable building block for medicinal chemistry applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of tert-butyl N-(3-cyano-1,1-dioxo-thietan-3-yl)carbamate as a key intermediate in the synthesis of novel cysteine protease inhibitors. The study demonstrated that the thietane-1,1-dioxide moiety effectively mimics the transition state of protease substrates, leading to high inhibitory activity. The compound's stability under physiological conditions and its ability to undergo selective transformations further enhance its utility in drug design. These findings underscore the potential of this molecule in targeting diseases such as cancer and parasitic infections, where protease activity plays a critical role.

Another notable application of this compound was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it was utilized in the development of anti-inflammatory agents. The researchers synthesized a series of derivatives by modifying the cyano and carbamate groups, resulting in compounds with potent inhibitory effects on pro-inflammatory cytokines. The study highlighted the importance of the thietane-1,1-dioxide core in mediating these biological activities, suggesting that further optimization of this scaffold could lead to novel therapeutics for inflammatory disorders.

From a synthetic perspective, tert-butyl N-(3-cyano-1,1-dioxo-thietan-3-yl)carbamate has been employed in innovative methodologies for constructing complex heterocycles. A 2022 publication in Organic Letters detailed a one-pot cascade reaction involving this compound, leading to the formation of densely functionalized pyrrolidine derivatives. The reaction's high efficiency and stereoselectivity were attributed to the unique electronic properties of the thietane-1,1-dioxide ring, which facilitates nucleophilic attack and subsequent ring-opening events. This methodology opens new avenues for the rapid assembly of structurally diverse compounds with potential pharmaceutical applications.

Despite these advancements, challenges remain in the large-scale production and purification of tert-butyl N-(3-cyano-1,1-dioxo-thietan-3-yl)carbamate. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. A 2023 Green Chemistry study reported a solvent-free mechanochemical synthesis of this compound, achieving higher purity and reduced waste generation compared to traditional methods. Such innovations are critical for ensuring the sustainable use of this valuable intermediate in industrial and academic settings.

In conclusion, tert-butyl N-(3-cyano-1,1-dioxo-thietan-3-yl)carbamate (CAS: 2169618-32-8) represents a promising scaffold in chemical biology and drug discovery. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutics and exploring new synthetic methodologies. Future research should focus on expanding its applications, optimizing synthetic protocols, and elucidating its mechanism of action in biological systems. As the field continues to evolve, this compound is poised to play an increasingly important role in addressing unmet medical needs.